LogP Comparison: 3-Fluoro Substitution Confers Higher Lipophilicity Than 2-Fluoro and 4-Fluoro Analogs
The 3-fluoro regioisomer (LogP = 2.17) exhibits a 0.51 log unit higher lipophilicity than both the 2-fluoro (LogP = 1.66) and 4-fluoro (LogP = 1.66) analogs . This difference in computed n-octanol/water partition coefficient is substantial in a medicinal chemistry context, where a ΔLogP of 0.5 can correspond to a ~3-fold change in membrane permeability. The parent non-fluorinated compound (LogP = 2.03) is intermediate between the 3-fluoro and the 2-fluoro/4-fluoro values .
vs parent (non-F): LogP 2.03 — Δ +0.14
| Evidence Dimension | Calculated n-octanol/water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 2.17 (3-fluoro regioisomer) |
| Comparator Or Baseline | 2-Fluoro analog: LogP = 1.66; 4-Fluoro analog: LogP = 1.66; Parent (non-fluorinated): LogP = 2.03 |
| Quantified Difference | ΔLogP = +0.51 vs 2-fluoro and 4-fluoro; ΔLogP = +0.14 vs parent |
| Conditions | Computed LogP values from vendor technical datasheets (ChemScene and Fluorochem); consistent calculation methodology within each source |
Why This Matters
Higher calculated lipophilicity for the 3-fluoro regioisomer predicts improved passive membrane permeability, which is a critical parameter when selecting building blocks for cell-permeable probe or drug candidate synthesis—choosing the 2-fluoro or 4-fluoro analog could compromise permeability-driven cellular potency.
